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Phenkapton environmental fate and behavior

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Phenkapton

CAS No.: 2275-14-1

Cat. No.: S576430

Chemical Identity and Key Properties

The table below summarizes the fundamental identifiers and properties of Phenkapton.

Property Description
IUPAC Name S-{[(2,5-dichlorophenyl)sulfanyllmethyl} O,O-diethyl phosphorodithioate [1]
CAS Number 2275-14-1 [1] [2] [3]

Molecular Formula C11H15CI202PSs [1] [3]

Chemical Structure
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Regulatory Status Not approved in the EU; considered obsolete [1].
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The following table outlines the physical-chemical properties that dictate Phenkapton's behavior in the

environment.

Parameter Value

Environmental Implication

Water Solubility (at 20°C) 0.044 mg/L (Low) [1]

Octanol-Water Partition 5.84 (High) [1]
Coefficient (Log P)

Mode of Action Acetylcholinesterase (AchE)

inhibitor [1]

Environmental Fate and Behavior

Low mobility in water; will tend to bind
to soil and sediment.

High potential to accumulate in fatty
tissues (bioaccumulate).

Toxic to nervous systems of target and
non-target organisms.

Phenkapton's physical-chemical properties, particularly its low solubility and high Log P, point to specific

environmental pathways.
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Key Driving Properties
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Conceptual model of Phenkapton's environmental distribution, governed by its high lipophilicity and low

solubility.
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¢ Persistence and Bioaccumulation Potential: Phenkapton is classified as a "forever chemical" due to
its high aquatic toxicity and bioaccumulation potential, with a bioconcentration factor (BCF) likely
exceeding 2000 L/kg [1]. This means it can build up in organisms to levels much higher than in the

surrounding environment.

e Sorption to Sediments: The strong tendency of hydrophobic organic pollutants like Phenkapton to
sorb to sediments is a critical process that influences their reactivity, transport, and bioavailability [4].
Sorption isotherms can be used to understand this behavior at equilibrium [4]. The degree of sorption
is influenced by the sediment's organic carbon content and quality [5] [6]. Even minor differences in
organic carbon properties can lead to significant variations in sorption kinetics and equilibrium

concentrations [5].

Analytical Methods and Experimental Protocols

Monitoring Phenkapton requires sensitive and precise analytical techniques. High-quality reference

materials are available for accurate residue analysis in food and environmental samples [2].

Sample Preparation and Analysis:

e Extraction: Common techniques include liquid-liquid extraction for water samples and solid-phase
extraction for more complex matrices.

e Analysis: Primary determination is performed using Gas Chromatography coupled with Mass
Spectrometry (GC-MS) or GC-MSIMS [7]. These methods separate the chemical from others in the
sample and provide a unique fingerprint for identification and quantification.

Protocol: Sorption Experiments for Sediment-Water Partitioning This methodology helps determine the

distribution of a pesticide between water and sediment [4].

¢ Sediment Collection and Preparation: Collect sediment from the area of interest. Freeze-dry the
sample and characterize its properties, including organic carbon fraction (foc), elemental
composition, and grain size [4].

e Experimental Setup: Prepare a slurry by mixing the sediment with water (e.qg., artificial seawater).
Spike the slurry with Phenkapton. Use controls (e.g., with NaNs) to account for abiotic processes and
solute losses to container walls [4].

e Equilibration and Sampling: Equilibrate the mixtures on a shaking device. The time to reach
equilibrium can be long (weeks). Periodically, centrifuge the samples to separate the sediment from
the aqueous phase [4].
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e Analysis and Calculation: Analyze the concentration of Phenkapton in the water phase. The
sorption coefficient (Kd) is calculated as the ratio of the concentration sorbed to the sediment (mg/kg)
to the concentration in the water (mg/L) at equilibrium. This Kd value can be normalized to the
sediment's organic carbon content (Koc) to allow for better comparison across different sediment

types.

Toxicity and Regulatory Overview

Aspect Details

Mammalian Toxicity Acute oral LDso of 44 mg/kg in mammals, classified as highly toxic [1].
Aquatic Toxicity Rated "Very High" for both acute and chronic aquatic toxicity [8].

Resistance Recorded resistance in several mite species (e.g., Tetranychus urticae) [1].

Key Insights for Researchers

e Focus on Legacy Contamination: Given its obsolete status, research should focus on its
persistence in sediments and potential bioaccumulation in food webs.

¢ Prioritize Advanced Analytics: Reliable detection requires sophisticated methods like GC-MS/MS
and the use of certified reference materials [2] [7].

e Consider Bioavailability: Total concentration in sediment is a poor predictor of risk. Chemical
activity or freely dissolved concentration measured via passive sampling offers a more accurate
measure of bioavailability and potential toxicity [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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